4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine
CAS No.:
Cat. No.: VC17551781
Molecular Formula: C18H18ClF2NO2S
Molecular Weight: 385.9 g/mol
* For research use only. Not for human or veterinary use.

Molecular Formula | C18H18ClF2NO2S |
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Molecular Weight | 385.9 g/mol |
IUPAC Name | 4-(4-chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-amine |
Standard InChI | InChI=1S/C18H18ClF2NO2S/c19-12-1-4-15(5-2-12)25(23,24)18(9-7-14(22)8-10-18)16-11-13(20)3-6-17(16)21/h1-6,11,14H,7-10,22H2 |
Standard InChI Key | PPTRQEYYBDSZBD-UHFFFAOYSA-N |
Canonical SMILES | C1CC(CCC1N)(C2=C(C=CC(=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl |
The compound 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine is a synthetic organic molecule that belongs to the class of sulfonamides. It is characterized by the presence of a cyclohexane ring substituted with a 4-chlorophenylsulfonyl group and a 2,5-difluorophenyl group, along with an amine functional group. Despite its structural similarity to other compounds like cis-4-[(4-Chlorophenyl)sulfonyl]-4-(2,5-difluorophenyl)cyclohexanepropanoic acid (CAS No. 471905-41-6) and 4-(4-chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-one (CAS No. 471903-20-5), specific information on 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine is limited in the available literature.
Synthesis and Applications
The synthesis of such compounds typically involves the reaction of a cyclohexanone derivative with a sulfonyl chloride and subsequent reduction or reductive amination steps to introduce the amine group. Applications might include pharmaceutical research, given the structural similarity to compounds known to inhibit γ-secretase, a target in Alzheimer's disease research.
cis-4-[(4-Chlorophenyl)sulfonyl]-4-(2,5-difluorophenyl)cyclohexanepropanoic acid
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CAS No.: 471905-41-6
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Molecular Formula: C21H21ClF2O4S
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Molecular Weight: 442.9 g/mol
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Use: Known as MK-0752, it is a potent γ-secretase inhibitor used in research related to Alzheimer's disease and cancer .
4-(4-Chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-one
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CAS No.: 471903-20-5
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Molecular Formula: C18H15ClF2O3S
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Molecular Weight: 384.825 g/mol
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Use: This compound is mentioned in patents related to pharmaceutical applications but lacks detailed information on its specific use .
Research Findings
While specific research findings on 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine are not available, compounds with similar structures have shown potential in modulating enzymatic activities, such as γ-secretase inhibition, which is crucial in neurodegenerative diseases like Alzheimer's .
Data Table: Comparison of Related Compounds
Compound Name | CAS No. | Molecular Formula | Molecular Weight (g/mol) | Use/Application |
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cis-4-[(4-Chlorophenyl)sulfonyl]-4-(2,5-difluorophenyl)cyclohexanepropanoic acid | 471905-41-6 | C21H21ClF2O4S | 442.9 | γ-Secretase inhibitor |
4-(4-Chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-one | 471903-20-5 | C18H15ClF2O3S | 384.825 | Pharmaceutical applications |
4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine | N/A | C18H19ClF2N2O2S | Estimated 390 | Potential pharmaceutical use |
Note: The CAS number and specific applications for 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine are not available in the provided sources.
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